Cas no 1334912-34-3 ((3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID)

• Product Name: (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID
• CAS No: 1334912-34-3
• MF: C₉H₁₀BrNO₃
• MW: 260.08460187912
• CID: 5582127
• PubChem ID: 97719233
• Update Time: 2025-09-23

(3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID Chemical and Physical Properties

Names and Identifiers

• (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID
• Benzenepropanoic acid, β-amino-2-bromo-4-hydroxy-, (βR)-
• 1334912-34-3
• N14764
• (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOICACID

• Inchi： 1S/C9H10BrNO3/c10-7-3-5(12)1-2-6(7)8(11)4-9(13)14/h1-3,8,12H,4,11H2,(H,13,14)/t8-/m1/s1
• InChI Key： DOGNLQSOXYQUAS-MRVPVSSYSA-N
• SMILES： BrC1C=C(C=CC=1[C@@H](CC(=O)O)N)O

Computed Properties

• Exact Mass: 258.98441g/mol
• Monoisotopic Mass: 258.98441g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -1.6
• Topological Polar Surface Area: 83.6Ų

Additional information on (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID

Comprehensive Overview of (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID (CAS No. 1334912-34-3)

The compound (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID (CAS No. 1334912-34-3) is a chiral amino acid derivative that has garnered significant attention in pharmaceutical and biochemical research. Its unique structural features, including a brominated aromatic ring and a hydroxyl group, make it a valuable intermediate in the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, especially in the development of enzyme inhibitors and receptor modulators.

One of the key reasons for the growing interest in (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID is its role in asymmetric synthesis. The (3R) configuration ensures high enantiomeric purity, which is critical for the efficacy and safety of chiral drugs. This compound is often explored in the context of peptide mimetics and small molecule therapeutics, where its amino acid backbone provides a versatile scaffold for structural modifications.

In recent years, the demand for custom synthesis and high-purity intermediates like 1334912-34-3 has surged, driven by advancements in precision medicine and targeted therapy. The compound's bromo substituent offers a reactive site for further functionalization, making it a popular choice for cross-coupling reactions in medicinal chemistry. Additionally, its hydroxyl group enhances solubility, which is a desirable property for drug formulation.

The synthesis of (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID typically involves stereoselective methods to ensure the correct R-configuration. Techniques such as enzymatic resolution and chiral auxiliary-assisted synthesis are commonly employed. These methods align with the industry's shift toward green chemistry and sustainable practices, which are hot topics in both academic and industrial research.

From a commercial perspective, 1334912-34-3 is often listed by suppliers specializing in pharmaceutical intermediates and research chemicals. Its applications extend beyond drug development to include bioconjugation and proteomics, where it serves as a building block for fluorescent probes and biomarkers. This versatility has made it a subject of numerous patent filings and scientific publications.

For researchers working on neurodegenerative diseases or metabolic disorders, (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID offers a promising starting point due to its potential to interact with biological targets such as G-protein-coupled receptors (GPCRs). Its structural similarity to naturally occurring amino acids also makes it a candidate for prodrug design, a trending area in drug delivery systems.

In summary, (3R)-3-AMINO-3-(2-BROMO-4-HYDROXYPHENYL)PROPANOIC ACID (CAS No. 1334912-34-3) is a multifaceted compound with broad applicability in modern chemistry and biology. Its chirality, reactivity, and solubility profile position it as a valuable tool for innovators in the life sciences. As the field continues to evolve, this compound is likely to remain at the forefront of cutting-edge research and therapeutic development.